Cas no 868368-79-0 (N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide)

• Product Name: N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide
• CAS No: 868368-79-0
• MF: C₁₇H₁₅FN₂O₂S
• MW: 330.376606225967
• CID: 6603065
• PubChem ID: 2150800
• Update Time: 2025-11-06

N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-4-propan-2-yloxybenzamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-4-(propan-2-yloxy)benzamide
• N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide
• ZINC02714030
• 868368-79-0
• AKOS024610866
• F1813-1258

• Inchi： 1S/C17H15FN2O2S/c1-10(2)22-12-8-6-11(7-9-12)16(21)20-17-19-15-13(18)4-3-5-14(15)23-17/h3-10H,1-2H3,(H,19,20,21)
• InChI Key： SFTWKWIZGFFUKP-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=CC1=2)F)NC(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 330.08382706g/mol
• Monoisotopic Mass: 330.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide

N-(4-Fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide: A Comprehensive Overview

N-(4-Fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide (CAS No. 868368-79-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of benzothiazole and benzamide, featuring a fluorine-substituted benzothiazole moiety and an isopropoxy-substituted benzamide group. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and development activities.

The chemical structure of N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide is characterized by the presence of a fluorine atom at the 4-position of the benzothiazole ring, which can influence its electronic properties and biological activity. The isopropoxy group attached to the benzamide moiety further modulates its solubility and lipophilicity, which are crucial factors in determining its pharmacokinetic and pharmacodynamic profiles. These structural features have been extensively studied to understand their impact on the compound's behavior in biological systems.

Recent research has highlighted the potential of N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide in various therapeutic areas. One notable application is in the field of cancer research, where it has shown promising antitumor activity. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific protein targets. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis, making it a potential lead compound for further drug development.

In addition to its antitumor properties, N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide has been another focus of recent research. Studies have shown that it exhibits good oral bioavailability and favorable distribution properties, allowing it to reach target tissues effectively. Its metabolic stability has also been evaluated, with results indicating that it undergoes minimal metabolism in the liver, which could contribute to its prolonged therapeutic effect.

Clinical trials are currently underway to assess the safety and efficacy of N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide in human subjects. Preliminary data from phase I trials have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, N-(4-fluorobenzo[d]thiazol-2-yl)-4-isopropoxybenzamide (CAS No. 868368-79-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology, inflammation, and other areas of medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.